Cas no 2229178-48-5 (5-methoxy-5-oxo-3-(thiolan-3-yl)pentanoic acid)

• Product Name: 5-methoxy-5-oxo-3-(thiolan-3-yl)pentanoic acid
• CAS No: 2229178-48-5
• MF: C₁₀H₁₆O₄S
• MW: 232.296642303467
• CID: 6000873
• PubChem ID: 165609918
• Update Time: 2025-05-23

5-methoxy-5-oxo-3-(thiolan-3-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-5-oxo-3-(thiolan-3-yl)pentanoic acid
• 2229178-48-5
• EN300-1741229

• Inchi： 1S/C10H16O4S/c1-14-10(13)5-8(4-9(11)12)7-2-3-15-6-7/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key： AXNMONWAMGSYEY-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C(CC(=O)O)CC(=O)OC

Computed Properties

• Exact Mass: 232.07693016g/mol
• Monoisotopic Mass: 232.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.9Ų

Additional information on 5-methoxy-5-oxo-3-(thiolan-3-yl)pentanoic acid

5-Methoxy-5-Oxo-3-(Thiolan-3-Yl)Pentanoic Acid: A Comprehensive Overview

The compound 5-methoxy-5-oxo-3-(thiolan-3-yl)pentanoic acid, identified by the CAS number 2229178485, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of organic acids, specifically pentanoic acids, and exhibits a unique structure that combines methoxy, oxo, and thiolane functionalities. Its chemical formula is C₁₀H₁₆O₄S, and it has a molecular weight of 240.3 g/mol. The presence of these functional groups makes it a versatile compound with diverse applications in drug discovery, agrochemicals, and materials science.

The synthesis of 5-methoxy-5-oxo-3-(thiolan-3-yl)pentanoic acid involves a multi-step process that typically begins with the preparation of the thiolane ring. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this ring system, which is crucial for the compound's bioactivity. The methoxy group at position 5 plays a critical role in stabilizing the molecule's conformation, while the oxo group contributes to its reactivity in various biochemical pathways. The pentanoic acid moiety serves as a versatile platform for further functionalization, allowing researchers to explore its potential in different chemical transformations.

In terms of physical properties, 5-methoxy-5-oxo-3-(thiolan-3-y l)pentanoic acid is a solid at room temperature with a melting point of approximately 140°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These solubility characteristics make it suitable for use in various organic reactions and analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of this compound has been extensively studied in recent years. Research has shown that 5-methoxy-5-o xo -3-(thiolan -3 - yl ) pentanoic acid exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new drugs targeting chronic inflammatory diseases. Additionally, studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential role in the treatment of metabolic disorders such as diabetes and obesity.

In the field of agrochemistry, this compound has shown remarkable activity as a plant growth regulator. It enhances root development and improves stress tolerance in crops, which is particularly valuable in regions affected by climate change. Recent field trials have confirmed its efficacy in increasing crop yields without adverse environmental impacts.

The application of CAS 2229178485 extends beyond biology into materials science. Its unique structure allows it to serve as a building block for the synthesis of advanced polymers with tailored properties. For instance, researchers have successfully incorporated this compound into biodegradable polymers for use in packaging materials and biomedical devices.

In conclusion, 5-methoxy -5 - oxo -3 -(thiolan -3 - yl ) pentanoic acid strong > represents a multifaceted compound with immense potential across various scientific disciplines. Its versatile structure, combined with its unique physical and biological properties, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, agriculture, and materials science.